3-(2-fluorophenyl)-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridin-6-amine dihydrochloride

• IUPAC Name: 3-(2-fluorophenyl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridin-6-amine;dihydrochloride
• InChI: InChI=1S/C12H13FN4.2ClH/c13-10-4-2-1-3-9(10)12-16-15-11-6-5-8(14)7-17(11)12;;/h1-4,8H,5-7,14H2;2*1H
• InChI Key: DOBKPUCNKGWLEA-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=NN=C(N2CC1N)C3=CC=CC=C3F.Cl.Cl
• Molecular Formula: C12H15Cl2FN4
• Molecular Weight: 305.18 g/mol

Description

This compound belongs to a class of organic compounds known as triazolopyridines. These are aromatic compounds containing a triazolo ring fused to a pyridine ring. The triazolo ring is a five-membered aromatic heterocycle made up of two carbon atoms and three nitrogen atoms.

Synthesis Analysis

While the specific synthesis process for this compound is not available, similar compounds are often synthesized through a multi-step reaction sequence. For instance, pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine derivatives have been synthesized as novel CDK2 inhibitors.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a triazolo ring fused to a pyridine ring. The fluorophenyl group is likely attached to the triazolo ring.

Scientific Research Applications

Pyrazolo[3,4-d]pyrimidine and Pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine Derivatives

Scientific Field

Medicinal Chemistry, Cancer Research Application: These compounds were synthesized as novel CDK2 inhibitors for cancer treatment. Methods of Application: A new set of small molecules featuring the privileged pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine scaffolds were designed and synthesized. Results: Most of the compounds showed superior cytotoxic activities against MCF-7 and HCT-116 with IC50 range (45–97 nM) and (6–99 nM), respectively.

1,2,4-Triazolo[3,4-b][1,3,4]thiadiazine Scaffold

Scientific Field

Medicinal Chemistry Application: This scaffold is used in the development of new biologically active entities for the rational design and development of new target-oriented drugs for the treatment of multifunctional diseases. Methods of Application: The review article compiles the latest synthetic approaches for the synthesis of triazolothiadiazine and its derivatives. Results: The review focuses particularly on the structure–activity relationship of biologically important 1,2,4-triazolo[3,4-b][1,3,4]thiadiazines.

Future Directions

The future research directions for this compound could involve further exploration of its potential biological activities, such as its potential as a CDK2 inhibitor. Additionally, the synthesis process could be optimized to improve yield and purity.